Cas no 6938-37-0 (1,7-dimethyl-1,2,3,4-tetrahydronaphthalen-1-ol)
6938-37-0 structure
Product Name:1,7-dimethyl-1,2,3,4-tetrahydronaphthalen-1-ol
CAS No:6938-37-0
MF:C12H16O
MW:176.254843711853
CID:1735937
PubChem ID:243785
Update Time:2025-04-21
1,7-dimethyl-1,2,3,4-tetrahydronaphthalen-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1,7-dimethyl-1,2,3,4-tetrahydronaphthalen-1-ol
- 1,7-dimethyl-3,4-dihydro-2H-naphthalen-1-ol
- 1-Naphthalenol, 1,2,3,4-tetrahydro-1,7-dimethyl-
-
- Inchi: 1S/C12H16O/c1-9-5-6-10-4-3-7-12(2,13)11(10)8-9/h5-6,8,13H,3-4,7H2,1-2H3
- InChI Key: NKDKDFROVXYVRB-UHFFFAOYSA-N
- SMILES: OC1(C)C2C=C(C)C=CC=2CCC1
Computed Properties
- Exact Mass: 176.12018
- Monoisotopic Mass: 176.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 1.049±0.06 g/cm3(Predicted)
- Boiling Point: 282.8±9.0 °C(Predicted)
- PSA: 20.23
- pka: 14.69±0.20(Predicted)
1,7-dimethyl-1,2,3,4-tetrahydronaphthalen-1-ol Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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